N-(5-methylisoxazol-3-yl)-2-((1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)acetamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]sulfonylacetamide
• InChI: InChI=1S/C21H24N4O5S/c1-15-11-19(23-30-15)22-20(26)14-31(28,29)18-12-25(17-8-4-3-7-16(17)18)13-21(27)24-9-5-2-6-10-24/h3-4,7-8,11-12H,2,5-6,9-10,13-14H2,1H3,(H,22,23,26)
• InChI Key: GBXWEPBLRPZLLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCCCC4
• Molecular Formula: C21H24N4O5S
• Molecular Weight: 444.5 g/mol

Description

N-(5-methylisoxazol-3-yl)-2-((1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)acetamide is a useful research compound. Its molecular formula is C21H24N4O5S and its molecular weight is 444.51. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Applications

Research has synthesized acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores to evaluate their antibacterial potentials. Compounds such as 5-{1-[(4-Chlorophenyl)sulfonyl]piperidin-4-yl}-2-{[N-(2-methylphenyl)-2-acetamoyl]thio]}-1,3,4-oxadiazole have shown moderate inhibitory activities against various Gram-negative and Gram-positive bacterial strains, suggesting their potential as antibacterial agents (Iqbal et al., 2017).

Anticancer Applications

Sulfonamide-derived isatins have been investigated for their cytotoxic effects on hepatocellular carcinoma (HCC) cell lines, revealing compounds with significant in vitro cytotoxicity and potential for HCC management. Compounds like 3-hydroxy-3-(2-oxo-2-(p-tolyl)ethyl)-5-(piperidin-1-ylsulfonyl)indolin-2-one have demonstrated notable anticancer activities, including cell cycle arrest and apoptosis induction, suggesting their application in anticancer therapy (Eldeeb et al., 2022).

Enzyme Inhibitory Applications

A series of N-substituted acetamide derivatives have been synthesized and evaluated for their enzyme inhibitory activities against enzymes like bovine carbonic anhydrase (bCA-II), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE). These compounds, particularly those synthesized via microwave-assisted protocols, have shown promising inhibitory potentials, indicating their utility in developing enzyme inhibitors for therapeutic applications (Virk et al., 2018).